Cas no 1421532-75-3 (3-3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl-1-2-(2-methoxyphenyl)-2-oxoethyl-1,2-dihydropyridin-2-one)

• Product Name: 3-3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl-1-2-(2-methoxyphenyl)-2-oxoethyl-1,2-dihydropyridin-2-one
• CAS No: 1421532-75-3
• MF: C₂₂H₁₆ClN₃O₄
• MW: 421.833144187927
• CID: 6275293
• PubChem ID: 71794638
• Update Time: 2025-07-01

3-3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl-1-2-(2-methoxyphenyl)-2-oxoethyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl-1-2-(2-methoxyphenyl)-2-oxoethyl-1,2-dihydropyridin-2-one
• 3-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-[2-(2-methoxyphenyl)-2-oxoethyl]-1,2-dihydropyridin-2-one
• 3-(3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl)-1-(2-(2-methoxyphenyl)-2-oxoethyl)pyridin-2(1H)-one
• 1421532-75-3
• VU0541649-1
• F6252-4138
• 3-[3-(2-CHLOROPHENYL)-1,2,4-OXADIAZOL-5-YL]-1-[2-(2-METHOXYPHENYL)-2-OXOETHYL]PYRIDIN-2-ONE
• AKOS024545130

• Inchi： 1S/C22H16ClN3O4/c1-29-19-11-5-3-8-15(19)18(27)13-26-12-6-9-16(22(26)28)21-24-20(25-30-21)14-7-2-4-10-17(14)23/h2-12H,13H2,1H3
• InChI Key： MEXYTVNIUNTHHV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NOC(C2=CC=CN(C2=O)CC(C2C=CC=CC=2OC)=O)=N1

Computed Properties

• Exact Mass: 421.0829337g/mol
• Monoisotopic Mass: 421.0829337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 85.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl-1-2-(2-methoxyphenyl)-2-oxoethyl-1,2-dihydropyridin-2-one

Introduction to Compound with CAS No. 1421532-75-3 and Its Applications in Chemical Biology and Medicinal Chemistry

Compound with the CAS number 1421532-75-3 is a sophisticated molecule that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, formally known as 3-3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl-1-2-(2-methoxyphenyl)-2-oxoethyl-1,2-dihydropyridin-2-one, exhibits a unique structural framework that makes it a promising candidate for various therapeutic applications. The intricate arrangement of functional groups within its molecular structure contributes to its remarkable biological activity, making it a subject of extensive research and development.

The core structure of this compound features a dihydropyridinone backbone, which is a well-known scaffold in medicinal chemistry due to its ability to interact with biological targets effectively. The presence of a 1,2,4-oxadiazole ring further enhances its pharmacological potential by introducing additional binding sites and modulating electronic properties. This combination of structural elements not only imparts stability to the molecule but also facilitates its interaction with biological receptors, making it an attractive candidate for drug discovery.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurological and cardiovascular functions. The 3-3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl-1-2-(2-methoxyphenyl)-2-oxoethyl-1,2-dihydropyridin-2-one structure has shown promise in preliminary studies as a potential regulator of ion channels and receptors involved in these processes. Specifically, its ability to interact with calcium channels has been highlighted in several research endeavors, suggesting its potential as an antihypertensive or neuroprotective agent.

The substituents on the molecule, particularly the 2-chlorophenyl and 2-methoxyphenyl groups, play a crucial role in determining its biological activity. These aromatic rings not only contribute to the molecule's solubility and bioavailability but also influence its binding affinity to target proteins. The chloro group on the phenyl ring is known to enhance binding interactions by increasing electron-withdrawing effects, while the methoxy group can participate in hydrogen bonding interactions, further stabilizing the compound-receptor complex.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of such complex molecules with high accuracy. Molecular docking studies have been instrumental in understanding how 3-3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl-1-2-(2-methoxyphenyl)-2-oxoethyl-1,2-dihydropyridin-2-one interacts with biological targets such as ion channels and enzymes. These studies have revealed that the compound can bind effectively to these targets due to its optimized pharmacophoric features.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the dihydropyridinone core and incorporate the various functional groups efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds necessary for this molecule's structure. Additionally, protecting group strategies have been utilized to prevent unwanted side reactions during synthesis.

The pharmacokinetic properties of 1421532-75-3 are another area of interest for researchers. Studies have indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development into a therapeutic agent. Its solubility in both aqueous and organic solvents enhances its bioavailability and allows for formulation into various dosage forms.

In conclusion, compound with CAS number 1421532-75-3, specifically named as 3-3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl-1-2-(2-methoxyphenyl)-2-oxoethyl-1,2-dihydropyridin-2-one, represents a significant advancement in chemical biology and medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of its pharmacological properties continues to grow, so too will its potential applications in therapeutic interventions.